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Compound of Interest

Compound Name: 1,2-Dioctanoyl-sn-glycerol

Cat. No.: B043705

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties of 1,2-Dioctanoyl-sn-glycerol (DOG), a pivotal tool in cell signaling
research.

Core Chemical and Physical Properties

1,2-Dioctanoyl-sn-glycerol is a synthetic, cell-permeable analog of the endogenous second
messenger diacylglycerol (DAG).[1][2] Its structure consists of a glycerol backbone esterified
with two octanoic acid (caprylic acid) chains at the sn-1 and sn-2 positions.[3] This structure
renders it hydrophobic, allowing for its integration into cellular membranes.[3]

Table 1: Summary of Chemical and Physical Properties of 1,2-Dioctanoyl-sn-glycerol
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Property Value Source(s)

2S)-3-hydroxy-2-

IUPAC Name (28)-3-nydroxy [31[4]
octanoyloxypropyl] octanoate
1,2-bis(O-octanoyl)-sn-

Synonyms glycerol, DiC8, DOG, sn-1,2- [31[5][6]
Dioctanoylglycerol

CAS Number 60514-48-9 [31[51[7]

Molecular Formula C19H3605 315171

Molecular Weight 344.49 g/mol [5][6]

Appearance Clear colorless oil or solid [41[8]

] ] Not consistently reported, solid

Melting Point [819]
at -20°C storage

Boiling Point 429.1 + 12.0 °C (Predicted) [8]
Soluble in DMSO (>7 mg/ml),

Ethanol (>30 mg/ml), DMF
Solubility (>20 mg/ml), Acetonitrile (100 [61[7]

mg/ml), and PBS pH 7.2 (>250
Hg/ml)

Storage Temperature

-20°C

[eleelel

Role in Cellular Signaling: Activation of Protein

Kinase C (PKC)

1,2-Dioctanoyl-sn-glycerol is a well-established cell-permeable activator of Protein Kinase C

(PKC).[5][6] It mimics the action of endogenous DAG, a crucial second messenger in numerous

signal transduction pathways.[6][10] The primary mechanism of action involves the direct

binding of DOG to the C1 domain of conventional and novel PKC isoforms, leading to their

activation.[6][11] This activation initiates a cascade of downstream phosphorylation events that

regulate a multitude of cellular processes, including cell proliferation, differentiation, and

apoptosis.[6]
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The activation of PKC by diacylglycerols like 1,2-Dioctanoyl-sn-glycerol is a critical step in
cellular signaling. The following diagram illustrates the canonical pathway.
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Click to download full resolution via product page
Canonical Protein Kinase C (PKC) activation pathway.

Experimental Protocols

The following protocols are generalized methodologies for the use of 1,2-Dioctanoyl-sn-
glycerol in cell culture experiments. Researchers should optimize concentrations and
incubation times for their specific cell type and experimental design.

3.1. Preparation of Stock Solution
A stock solution of 1,2-Dioctanoyl-sn-glycerol is typically prepared in an organic solvent.
» Materials:
o 1,2-Dioctanoyl-sn-glycerol
o Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol
e Procedure:

o Allow the vial of 1,2-Dioctanoyl-sn-glycerol to reach room temperature.
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o Prepare a stock solution of 10-100 mg/mL by dissolving the appropriate amount in
anhydrous DMSO or ethanol.[6][7]

o Vortex thoroughly to ensure complete dissolution.

o Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and store at
-20°C.[6]

3.2. General Protocol for Cell Treatment

This protocol outlines a general workflow for treating cultured cells with 1,2-Dioctanoyl-sn-
glycerol to activate PKC.

e Materials:
o Prepared 1,2-Dioctanoyl-sn-glycerol stock solution
o Cultured cells of interest
o Appropriate cell culture medium
o Phosphate-Buffered Saline (PBS)
e Procedure:

o Seed cells in the appropriate culture vessels and allow them to reach the desired
confluency.

o On the day of the experiment, thaw an aliquot of the 1,2-Dioctanoyl-snh-glycerol stock
solution.

o Prepare the final working concentrations by diluting the stock solution directly into pre-
warmed cell culture medium. Mix immediately and thoroughly.

o Prepare a vehicle control by adding the same volume of the organic solvent (e.g., DMSO)
to the medium.

o Aspirate the old medium from the cells and wash once with sterile PBS.
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o Add the medium containing the desired concentrations of 1,2-Dioctanoyl-sn-glycerol or
the vehicle control to the cells.

o Incubate the cells for the desired time period at 37°C in a COz incubator.

o Proceed with downstream analysis (e.g., Western blotting for phosphorylated substrates,
immunofluorescence for PKC translocation, or cell-based assays).

The following diagram illustrates a typical experimental workflow for studying the effects of 1,2-
Dioctanoyl-sn-glycerol on cultured cells.

1. Prepare Stock Solution
(DOG in DMSO)

(Dilute DOG stock in media)
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General experimental workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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